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Welcome to the technical support center for Polycaprolactone (PCL) surface modification. This

resource is designed for researchers, scientists, and drug development professionals who are

working to improve the biological performance of PCL-based constructs. Due to its inherent

hydrophobicity, pristine PCL often presents a challenge for robust cell attachment and

proliferation.[1][2][3][4][5][6] This guide provides in-depth troubleshooting advice, frequently

asked questions (FAQs), and detailed protocols to help you successfully modify your PCL

surfaces for enhanced cytocompatibility.

Frequently Asked Questions (FAQs)
Here we address some of the common questions encountered when working to reduce the

hydrophobicity of PCL surfaces.

Q1: Why is my pristine PCL scaffold showing poor cell attachment?

A1: PCL is an aliphatic polyester, which makes its surface inherently hydrophobic (water-

repelling) and lacking in cell recognition motifs.[1][2][3][5] This hydrophobicity hinders the
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adsorption of serum proteins from the cell culture medium, which are crucial for mediating cell

attachment. Consequently, cells struggle to adhere, spread, and proliferate effectively on

untreated PCL surfaces.[7]

Q2: What are the most common methods to increase the hydrophilicity of PCL?

A2: Several effective methods exist, which can be broadly categorized as:

Physical Treatments: Plasma treatment is a widely used technique that modifies the surface

chemistry by introducing polar functional groups.[8][9][10][11][12][13]

Wet Chemical Treatments: Alkaline hydrolysis, typically using sodium hydroxide (NaOH),

etches the PCL surface, increasing roughness and creating hydrophilic carboxyl and

hydroxyl groups.[14][15][16][17][18]

Surface Coating/Grafting: This involves the immobilization of hydrophilic materials, such as

natural polymers (e.g., collagen, gelatin) or synthetic polymers (e.g., polyethylene glycol -

PEG), onto the PCL surface.[1][19][20][21][22][23]

Q3: How do I know if my surface treatment was successful?

A3: The success of a surface modification can be assessed through several characterization

techniques:

Water Contact Angle Measurement: A significant decrease in the water contact angle

indicates an increase in surface hydrophilicity.[16][18]

X-ray Photoelectron Spectroscopy (XPS): This technique can confirm changes in the surface

elemental composition and the introduction of new functional groups (e.g., oxygen-containing

groups after plasma treatment).[8][24]

Scanning Electron Microscopy (SEM): SEM can be used to visualize changes in surface

morphology and roughness, particularly after chemical treatments like alkaline hydrolysis.

[25]

In vitro Cell Culture: The most direct measure of success is an observable improvement in

cell attachment, spreading, and proliferation on the modified PCL surface compared to an
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untreated control.[8][16][24]

Q4: Will surface modification affect the bulk properties of my PCL scaffold?

A4: Most surface modification techniques are designed to alter only the top few nanometers of

the PCL material, leaving the bulk mechanical properties largely unchanged.[1][26] However,

aggressive treatments, such as prolonged or high-concentration alkaline hydrolysis, can

potentially lead to a reduction in mechanical strength and an accelerated degradation rate.[11]

[18] It is crucial to optimize treatment parameters to achieve the desired surface properties

without compromising the structural integrity of the scaffold.

Troubleshooting Guides
This section provides solutions to common problems encountered during PCL surface

modification experiments.

Guide 1: Plasma Treatment Issues
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Problem Potential Cause(s) Recommended Solution(s)

Inconsistent cell attachment

across the treated surface.

1. Non-uniform plasma

exposure. 2. Contamination on

the PCL surface prior to

treatment. 3. "Aging effect" -

hydrophobic recovery of the

surface over time.

1. Ensure the PCL scaffold is

placed in a region of uniform

plasma density within the

chamber. Consider rotating the

sample if possible. 2.

Thoroughly clean the PCL

surface with a suitable solvent

(e.g., ethanol, isopropanol)

and dry completely before

plasma treatment. 3. Use the

plasma-treated PCL for cell

culture as soon as possible

after treatment. Store in a

desiccator or under vacuum to

minimize hydrophobic

recovery.

No significant improvement in

cell attachment after treatment.

1. Inappropriate plasma

parameters (power, time, gas

type). 2. Insufficient

introduction of polar functional

groups.

1. Optimize plasma treatment

parameters. Start with a low

power and short duration and

incrementally increase them.

Common process gases for

increasing hydrophilicity

include oxygen, air, argon, and

nitrogen.[10][13] 2. Verify the

chemical changes on the

surface using XPS. An

increase in the oxygen-to-

carbon ratio is a good indicator

of successful surface

oxidation.[26]

Scaffold deformation or

melting.

Excessive power or treatment

time leading to overheating.

Reduce the plasma power

and/or treatment duration.[27]

Consider using pulsed plasma

to minimize heat accumulation.
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Guide 2: Alkaline Hydrolysis (NaOH Treatment) Issues
Problem Potential Cause(s) Recommended Solution(s)

Significant loss of mechanical

integrity of the scaffold.

1. NaOH concentration is too

high. 2. Treatment time is too

long.

1. Reduce the concentration of

the NaOH solution.

Concentrations in the range of

1-5 M are commonly reported.

[17][18] 2. Decrease the

incubation time in the NaOH

solution. Even short treatments

of a few minutes can be

effective.[14]

Poor cell infiltration into the

pores of a 3D scaffold.

Inadequate removal of residual

NaOH from the scaffold pores.

After treatment, thoroughly

rinse the scaffold with

deionized water until the pH of

the rinsing solution returns to

neutral. Soaking in multiple

changes of fresh water is

recommended.

Variable results between

batches.

Inconsistent treatment

conditions (temperature,

agitation).

Standardize the treatment

protocol. Perform the

hydrolysis at a constant

temperature and with

consistent, gentle agitation to

ensure uniform treatment of all

scaffold surfaces.

Experimental Protocols
Here are detailed, step-by-step methodologies for key PCL surface modification techniques.

Protocol 1: Oxygen Plasma Treatment for Enhanced
Hydrophilicity
This protocol describes a general procedure for increasing the hydrophilicity of PCL surfaces

using oxygen plasma.
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Materials:

PCL scaffold or film

Plasma cleaner/etcher system

Compressed oxygen gas source

Ethanol (70%)

Sterile deionized water

Sterile petri dishes

Procedure:

Cleaning: Submerge the PCL scaffold in 70% ethanol and sonicate for 15 minutes to remove

any surface contaminants.

Rinsing and Drying: Rinse the scaffold thoroughly with sterile deionized water three times.

Allow the scaffold to air dry completely in a sterile laminar flow hood or dry it under a

vacuum.

Plasma Treatment: a. Place the dry PCL scaffold in the center of the plasma chamber. b.

Evacuate the chamber to the base pressure recommended by the manufacturer. c. Introduce

oxygen gas into the chamber at a controlled flow rate. d. Set the plasma power (e.g., 30-60

W) and treatment time (e.g., 1-5 minutes). These parameters should be optimized for your

specific instrument and application.[27][28] e. Ignite the plasma and treat the scaffold for the

designated time.

Post-Treatment: a. Vent the chamber and carefully remove the treated scaffold. b. Use the

scaffold for cell culture experiments as soon as possible to prevent hydrophobic recovery.

Protocol 2: Alkaline Hydrolysis with Sodium Hydroxide
(NaOH)
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This protocol details the surface modification of PCL via alkaline hydrolysis to improve its

wettability.

Materials:

PCL scaffold or film

Sodium hydroxide (NaOH) pellets

Sterile deionized water

Sterile phosphate-buffered saline (PBS)

Sterile beakers or petri dishes

pH meter or pH strips

Procedure:

Prepare NaOH Solution: Prepare a 5 M NaOH solution by carefully dissolving NaOH pellets

in sterile deionized water. Caution: This reaction is exothermic and the solution is corrosive.

Use appropriate personal protective equipment.

Treatment: a. Place the PCL scaffold in a sterile container. b. Completely immerse the

scaffold in the 5 M NaOH solution. c. Incubate for a predetermined time (e.g., 5-30 minutes)

at room temperature with gentle agitation.[18] The optimal time will depend on the desired

degree of modification and the scaffold's geometry.

Neutralization and Rinsing: a. Carefully decant the NaOH solution. b. Immediately immerse

the scaffold in a large volume of sterile deionized water to begin the rinsing process. c.

Repeat the rinsing with fresh sterile deionized water until the pH of the water is neutral (pH

~7). This may require multiple changes of water over several hours.

Final Wash and Sterilization: a. Wash the neutralized scaffold with sterile PBS. b. The

scaffold is now surface-modified and can be sterilized for cell culture, for example, by

soaking in 70% ethanol followed by further PBS washes.
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Protocol 3: Collagen Coating of PCL Scaffolds
This protocol outlines a method for coating PCL surfaces with collagen to promote cell

adhesion.

Materials:

Surface-activated PCL scaffold (e.g., via plasma treatment or alkaline hydrolysis)

Type I collagen solution (e.g., from rat tail or bovine skin)

Sterile, acidic solution (e.g., 0.02 M acetic acid)

Sterile phosphate-buffered saline (PBS)

Sterile petri dishes

Procedure:

Prepare Collagen Solution: Dilute the stock collagen solution to a working concentration

(e.g., 0.1-1 mg/mL) using a sterile, acidic solution as per the manufacturer's instructions.

Keep the solution on ice to prevent premature gelation.

Coating: a. Place the pre-treated and sterilized PCL scaffold in a sterile petri dish. b. Add

enough cold collagen solution to completely immerse the scaffold. c. Incubate at 37°C for 1-2

hours to allow the collagen to polymerize and form a gel-like coating on the scaffold surface.

[20]

Rinsing: a. Carefully aspirate the excess collagen solution. b. Gently rinse the collagen-

coated scaffold two to three times with sterile PBS to remove any unbound collagen and to

neutralize the pH.

Cell Seeding: The collagen-coated scaffold is now ready for cell seeding.

Visualizations
Experimental Workflow for PCL Surface Modification
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Caption: Workflow for modifying and evaluating PCL surfaces.

Mechanism of Improved Cell Attachment on Modified
PCL
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Caption: How surface modification enhances cell attachment on PCL.

References
Fu, X., Sammons, R. L., Bertóti, I., Jenkins, M. J., & Dong, H. (2012). Active screen plasma

surface modification of polycaprolactone to improve cell attachment. Journal of Biomedical

Materials Research Part B: Applied Biomaterials, 100(2), 314-320. [Link]

Fu, X., Sammons, R. L., Bertóti, I., Jenkins, M. J., & Dong, H. (2011). Active screen plasma

surface modification of polycaprolactone to improve cell attachment. Journal of Biomedical

Materials Research. Part B, Applied Biomaterials, 100(2), 314-320. [Link]

Liang, H. Y., Lee, W. K., Hsu, J. T., & Lee, I. T. (2024). Polycaprolactone in Bone Tissue

Engineering: A Comprehensive Review of Innovations in Scaffold Fabrication and Surface

Modifications. Journal of Functional Biomaterials, 15(9), 243. [Link]

Liang, H. Y., Lee, W. K., Hsu, J. T., & Lee, I. T. (2024). Polycaprolactone in Bone Tissue

Engineering: A Comprehensive Review of Innovations in Scaffold Fabrication and Surface

Modifications. Journal of Functional Biomaterials, 15(9), 243. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 17 Tech Support

https://www.benchchem.com/product/b3422259/docs?utm_src=pdf-body-img#technical-support-center-enhancing-pcl-surface-biocompatibility-for-optimal-cell-attachment
https://pubmed.ncbi.nlm.nih.gov/22179939/
https://pubmed.ncbi.nlm.nih.gov/22179939/
https://www.mdpi.com/2079-4983/15/9/243
https://pubmed.ncbi.nlm.nih.gov/39335602/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422259?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Zhu, Y., Gao, C., Liu, X., He, T., & Shen, J. (2002). Surface modification of polycaprolactone

membrane via aminolysis and biomacromolecule immobilization for promoting

cytocompatibility of human endothelial cells. Biomaterials, 23(24), 4889-4895. [Link]

AZoM. (2024). Developing Bioactive Cell Culture Materials with Plasma Treatment. [Link]

Request PDF. (n.d.). Collagen surface modified poly(ε-caprolactone) scaffolds with improved

hydrophilicity and cell adhesion properties. ResearchGate. [Link]

Al-Azzawi, W. K., Al-Azzawi, A. K., Al-Khafaji, M. A., Al-Ali, A. A., & Al-Haddad, A. A. (2024).

Optimization of Polycaprolactone and Type I Collagen Scaffold for Tendon Tissue

Regeneration. Cureus, 16(3), e56885. [Link]

Request PDF. (n.d.). Enhancing 3D Poly[ɛ]caprolactone Scaffold Properties through Alkaline

Hydrolysis for Improved Chondrocyte Culture: Morphological, Physicochemical, and

Biocompatibility Evaluations. ResearchGate. [Link]

Javkhlan, B., Lee, J. Y., & Kim, H. W. (2020). 3D-Printed Poly(ε-

Caprolactone)/Hydroxyapatite Scaffolds Modified with Alkaline Hydrolysis Enhance

Osteogenesis In Vitro. Materials, 13(18), 4015. [Link]

DR-NTU, Nanyang Technological University. (n.d.). Immobilization of gelatin onto

poly(glycidyl methacrylate)-grafted polycaprolactone substrates for improved cell-material

interactions. [Link]

de Wijs, L. E., van der Putten, L., van den Heuvel, L. P., van Kuppevelt, T. H., & van der

Vliet, J. A. (2019). Improvement of Endothelial Cell-Polycaprolactone Interaction through

Surface Modification via Aminolysis, Hydrolysis, and a Combined Approach. BioMed

Research International, 2019, 8349348. [Link]

Request PDF. (n.d.). Active screen plasma surface modification of polycaprolactone to

improve cell attachment. ResearchGate. [Link]

Vesel, A., Junkar, I., Cvelbar, U., Kovac, J., & Mozetic, M. (2016). Cell Adhesion on

Polycaprolactone Modified by Plasma Treatment. Journal of Adhesion Science and

Technology, 30(11), 1215-1227. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 17 Tech Support

https://pubmed.ncbi.nlm.nih.gov/12430598/
https://www.azom.com/article.aspx?ArticleID=23242
https://www.researchgate.net/publication/343460334_Collagen_surface_modified_polyecaprolactone_scaffolds_with_improved_hydrophilicity_and_cell_adhesion_properties
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11041834/
https://www.researchgate.net/publication/341076632_Enhancing_3D_Polye-caprolactone_Scaffold_Properties_through_Alkaline_Hydrolysis_for_Improved_Chondrocyte_Culture_Morphological_Physicochemical_and_Biocompatibility_Evaluations
https://www.mdpi.com/1996-1944/13/18/4015
https://dr.ntu.edu.sg/handle/10356/45490
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6444265/
https://www.researchgate.net/publication/51877684_Active_screen_plasma_surface_modification_of_polycaprolactone_to_improve_cell_attachment
https://www.researchgate.net/publication/299538392_Cell_Adhesion_on_Polycaprolactone_Modified_by_Plasma_Treatment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422259?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mondal, D., Griffith, M., & Venkatraman, S. S. (2016). Polycaprolactone as biomaterial for

bone scaffolds: Review of literature. Journal of Biomedical Materials Research Part A,

104(11), 2869-2879. [Link]

Universidad Adolfo Ibáñez. (2024). Effect of Gelatin Coating and GO Incorporation on the

Properties and Degradability of Electrospun PCL Scaffolds for Bone Tissue Regeneration.

[Link]

Zhang, Y., He, L., Zhang, Z., Wang, L., & Zhang, Y. (2022). Surface Modification of

Polycaprolactone Scaffold With Improved Biocompatibility and Controlled Growth Factor

Release for Enhanced Stem Cell Differentiation. Frontiers in Bioengineering and

Biotechnology, 9, 801664. [Link]

Dul, S., Fard, M. K., & Pedde, R. D. (2016). Enhancing the Hydrophilicity and Cell

Attachment of 3D Printed PCL/Graphene Scaffolds for Bone Tissue Engineering. Materials,

9(12), 965. [Link]

ResearchGate. (n.d.). Cell adhesion to and morphology on synthetic (PCL) and biomimetic...

[Link]

Kosorn, W., Pimanprom, A., & Amornsudthiwat, P. (2015). Surface Modification of

Polycaprolactone Scaffold by Plasma Treatment for Chondrocyte Culture. Advanced

Materials Research, 1129, 137-142. [Link]

Substrates with Tunable Hydrophobicity for Optimal Cell Adhesion. (2024). Macromolecular

Bioscience, 24(5), e2300358. [Link]

Behere, B., Weigel, T., & Groll, J. (2021). 3D Porous Polycaprolactone with Chitosan-Graft-

PCL Modified Surface for In Situ Tissue Engineering. Polymers, 13(21), 3684. [Link]

Ammar, M., & Ramesh, K. (2018). Poly(ε-caprolactone)-Based Graft Copolymers: Synthesis

Methods and Applications in the Biomedical Field: A Review. Polymers, 10(7), 729. [Link]

Zhang, K., Fan, Y., & Li, X. (2020). Facile Strategy on Hydrophilic Modification of Poly(ε-

caprolactone) Scaffolds for Assisting Tissue-Engineered Meniscus Constructs In Vitro.

Frontiers in Bioengineering and Biotechnology, 8, 424. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 17 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6816814/
https://uai.cl/investigacion/post/effect-of-gelatin-coating-and-go-incorporation-on-the-properties-and-degradability-of-electrospun-pcl-scaffolds-for-bone-tissue-regeneration/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8740529/
https://www.mdpi.com/1996-1944/9/12/965
https://www.researchgate.net/figure/MSCs-seeded-on-PCL-showed-poor-attachment-and-little-tracking-along-fibers-at-4-h-By-24_fig2_230784949
https://www.researchgate.net/publication/283344510_Surface_Modification_of_Polycaprolactone_Scaffold_by_Plasma_Treatment_for_Chondrocyte_Culture
https://pubmed.ncbi.nlm.nih.gov/38449339/
https://www.mdpi.com/2073-4360/13/21/3684
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6401675/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7214732/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422259?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Zain, N. M., & Yusoff, M. (2019). Temporary Wettability Tuning of PCL/PDMS Micro Pattern

Using the Plasma Treatments. Polymers, 11(2), 358. [Link]

Effect of Gelatin Coating and GO Incorporation on the Properties and Degradability of

Electrospun PCL Scaffolds for Bone Tissue Regeneration. (2023). Polymers, 16(1), 129.

[Link]

The Effect of Collagen-I Coatings of 3D Printed PCL Scaffolds for Bone Replacement on

Three Different Cell Types. (2022). International Journal of Molecular Sciences, 23(21),

13328. [Link]

Cell Adhesion and Cytotoxicity Assessment of Collagen-Coated Electrospun PCL

Membranes Functionalized with Silver Nanoparticles. (2024). International Journal of

Molecular Sciences, 25(12), 6618. [Link]

A Surface-Modified Poly(ɛ-caprolactone) Scaffold Comprising Variable Nanosized Surface-

Roughness Using a Plasma Treatment. (2016). Scientific Reports, 6, 22622. [Link]

ResearchGate. (n.d.). Combinational Effect of Cell Adhesion Biomolecules and Their

Immobilized Polymer Property to Enhance Cell-Selective Adhesion. [Link]

ResearchGate. (n.d.). Grafting process of polyNaSS onto PCL surface. The surface is

ozonated... [Link]

Taylor & Francis Online. (n.d.). Generation and evaluation of polycaprolactone/gelatin based

porous-fibrous scaffolds through a layer-by-layer approach for wound healing. [Link]

Grafting of Polycaprolactone on Oxidized Nanocelluloses by Click Chemistry. (2014).

Molecules, 19(8), 12489-12501. [Link]

Optimizing PCL/PLGA Scaffold Biocompatibility Using Gelatin from Bovine, Porcine, and

Fish Origin. (2023). Gels, 9(11), 896. [Link]

Thierry Corp. (2023). How To Optimize Plasma Surface Treatment For Improved

Hydrophilicity. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 17 Tech Support

https://www.mdpi.com/2073-4360/11/2/358
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10781211/
https://www.mdpi.com/1422-0067/23/21/13328
https://www.mdpi.com/1422-0067/25/12/6618
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4778103/
https://www.researchgate.net/publication/262529729_Combinational_Effect_of_Cell_Adhesion_Biomolecules_and_Their_Immobilized_Polymer_Property_to_Enhance_Cell-Selective_Adhesion
https://www.researchgate.net/figure/Grafting-process-of-polyNaSS-onto-PCL-surface-The-surface-is-ozonated-with_fig2_326615822
https://www.tandfonline.com/doi/full/10.1080/09205063.2024.2308967
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6270792/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10670691/
https://www.thierry-corp.com/how-to-optimize-plasma-surface-treatment-for-improved-hydrophilicity/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422259?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Mineralization of Various 3D-Printed PCL Composites. (2022). International Journal of

Molecular Sciences, 23(22), 13917. [Link]

ResearchGate. (n.d.). Biomolecule Incorporated Poly-ε-Caprolactone Nanofibrous Scaffolds

for Enhanced Human Meniscal Cell Attachment and Proliferation. [Link]

Optimization and evaluation of oxygen-plasma-modified, aligned, poly (Є-caprolactone) and

silk fibroin nanofibrous scaffold for corneal stromal regeneration. (2019). Journal of the

Mechanical Behavior of Biomedical Materials, 90, 585-595. [Link]

Recent Advances on PEO-PCL Block and Graft Copolymers as Nanocarriers for Drug

Delivery Applications. (2023). Pharmaceutics, 15(3), 940. [Link]

ResearchGate. (n.d.). Plasma treatment of polycaprolactone at medium pressure. [Link]

A Simple Method to Functionalize PCL Surface by Grafting Bioactive Polymers Using UV

Irradiation. (2018). Journal of Functional Biomaterials, 9(3), 48. [Link]

Polycaprolactone-Based 3D-Printed Scaffolds as Potential Implant Materials for Tendon-

Defect Repair. (2022). International Journal of Molecular Sciences, 23(19), 11082. [Link]

Enhanced adhesion of preosteoblasts inside 3D PCL scaffolds by polydopamine coating and

mineralization. (2014). Biomaterials, 35(28), 8089-8097. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. mdpi.com [mdpi.com]

2. Polycaprolactone as biomaterial for bone scaffolds: Review of literature - PMC
[pmc.ncbi.nlm.nih.gov]

3. Surface Modification of Polycaprolactone Scaffold With Improved Biocompatibility and
Controlled Growth Factor Release for Enhanced Stem Cell Differentiation - PMC

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 17 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9691157/
https://www.researchgate.net/publication/280582042_Biomolecule_Incorporated_Poly-e-Caprolactone_Nanofibrous_Scaffolds_for_Enhanced_Human_Meniscal_Cell_Attachment_and_Proliferation
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6348235/
https://www.mdpi.com/1999-4923/15/3/940
https://www.researchgate.net/publication/274261899_Plasma_treatment_of_polycaprolactone_at_medium_pressure
https://www.researchgate.net/publication/326615822_A_Simple_Method_to_Functionalize_PCL_Surface_by_Grafting_Bioactive_Polymers_Using_UV_Irradiation
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9569767/
https://pubmed.ncbi.nlm.nih.gov/25012217/
https://www.benchchem.com/product/b3422259?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/2079-4983/15/9/243
https://pmc.ncbi.nlm.nih.gov/articles/PMC6854079/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6854079/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8782149/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8782149/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422259?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[pmc.ncbi.nlm.nih.gov]

4. mdpi.com [mdpi.com]

5. mdpi.com [mdpi.com]

6. Polycaprolactone-Based 3D-Printed Scaffolds as Potential Implant Materials for Tendon-
Defect Repair - PMC [pmc.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. Active screen plasma surface modification of polycaprolactone to improve cell attachment
- PubMed [pubmed.ncbi.nlm.nih.gov]

9. discovery.researcher.life [discovery.researcher.life]

10. azom.com [azom.com]

11. researchgate.net [researchgate.net]

12. researchgate.net [researchgate.net]

13. researchgate.net [researchgate.net]

14. researchgate.net [researchgate.net]

15. mdpi.com [mdpi.com]

16. Improvement of Endothelial Cell-Polycaprolactone Interaction through Surface
Modification via Aminolysis, Hydrolysis, and a Combined Approach - PMC
[pmc.ncbi.nlm.nih.gov]

17. mdpi.com [mdpi.com]

18. Facile Strategy on Hydrophilic Modification of Poly(ε-caprolactone) Scaffolds for Assisting
Tissue-Engineered Meniscus Constructs In Vitro - PMC [pmc.ncbi.nlm.nih.gov]

19. researchgate.net [researchgate.net]

20. Optimization of Polycaprolactone and Type I Collagen Scaffold for Tendon Tissue
Regeneration - PMC [pmc.ncbi.nlm.nih.gov]

21. pure.uai.cl [pure.uai.cl]

22. Effect of Gelatin Coating and GO Incorporation on the Properties and Degradability of
Electrospun PCL Scaffolds for Bone Tissue Regeneration - PMC [pmc.ncbi.nlm.nih.gov]

23. mdpi.com [mdpi.com]

24. Surface modification of polycaprolactone membrane via aminolysis and
biomacromolecule immobilization for promoting cytocompatibility of human endothelial cells -
PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 17 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8782149/
https://www.mdpi.com/2073-4360/17/3/383
https://www.mdpi.com/2077-0375/16/1/17
https://pmc.ncbi.nlm.nih.gov/articles/PMC9590089/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9590089/
https://www.researchgate.net/figure/Cell-adhesion-to-and-morphology-on-synthetic-PCL-and-biomimetic-collagen-nanofibers_fig2_221788677
https://pubmed.ncbi.nlm.nih.gov/22179939/
https://pubmed.ncbi.nlm.nih.gov/22179939/
https://discovery.researcher.life/article/active-screen-plasma-surface-modification-of-polycaprolactone-to-improve-cell-attachment/e795cf4e54623652a79565e49e8340a0
https://www.azom.com/article.aspx?ArticleID=23540
https://www.researchgate.net/publication/51898499_Active_screen_plasma_surface_modification_of_polycaprolactone_to_improve_cell_attachment
https://www.researchgate.net/publication/301343055_Cell_Adhesion_on_Polycaprolactone_Modified_by_Plasma_Treatment
https://www.researchgate.net/publication/241086191_Plasma_treatment_of_polycaprolactone_at_medium_pressure
https://www.researchgate.net/publication/380766201_Enhancing_3D_Polyecaprolactone_Scaffold_Properties_through_Alkaline_Hydrolysis_for_Improved_Chondrocyte_Culture_Morphological_Physicochemical_and_Biocompatibility_Evaluations
https://www.mdpi.com/2073-4360/13/2/257
https://pmc.ncbi.nlm.nih.gov/articles/PMC11921838/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11921838/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11921838/
https://www.mdpi.com/1996-1944/9/12/992
https://pmc.ncbi.nlm.nih.gov/articles/PMC7216581/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7216581/
https://www.researchgate.net/publication/277326968_Collagen_surface_modified_polye-caprolactone_scaffolds_with_improved_hydrophilicity_and_cell_adhesion_properties
https://pmc.ncbi.nlm.nih.gov/articles/PMC11044072/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11044072/
https://pure.uai.cl/en/publications/effect-of-gelatin-coating-and-go-incorporation-on-the-properties-/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10780398/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10780398/
https://www.mdpi.com/1996-1944/16/6/2298
https://pubmed.ncbi.nlm.nih.gov/12425670/
https://pubmed.ncbi.nlm.nih.gov/12425670/
https://pubmed.ncbi.nlm.nih.gov/12425670/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422259?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


25. researchgate.net [researchgate.net]

26. A Surface-Modified Poly(ɛ-caprolactone) Scaffold Comprising Variable Nanosized
Surface-Roughness Using a Plasma Treatment - PMC [pmc.ncbi.nlm.nih.gov]

27. How To Optimize Plasma Surface Treatment For Improved Hydrophilicity - Fari Plasma
[fariplasma.com]

28. Temporary Wettability Tuning of PCL/PDMS Micro Pattern Using the Plasma Treatments
[mdpi.com]

To cite this document: BenchChem. [Technical Support Center: Enhancing PCL Surface
Biocompatibility for Optimal Cell Attachment]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b3422259/docs#technical-support-center-
enhancing-pcl-surface-biocompatibility-for-optimal-cell-attachment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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